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Compound of Interest

Compound Name: Lipoxamycin hemisulfate

Cat. No.: B1683700 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent chemical compounds is paramount. This document provides essential

safety and logistical information for the proper disposal of Lipoxamycin hemisulfate, a potent

serine palmitoyltransferase inhibitor and antifungal agent.[1][2][3] Adherence to these

procedures is critical to maintaining a safe laboratory environment and complying with

regulatory standards.

Lipoxamycin hemisulfate is a white to off-white solid compound.[1] It is known to be highly

toxic in mice with topical or subcutaneous application.[1][2][3] While a specific Safety Data

Sheet (SDS) for Lipoxamycin hemisulfate is not readily available, guidance for similarly

potent pharmaceutical compounds advises caution. For instance, some related compounds are

suspected of damaging fertility or the unborn child.[4][5][6][7] Therefore, treating Lipoxamycin
hemisulfate with a high degree of care is essential.

Physical and Chemical Properties
A clear understanding of the compound's properties is the first step toward safe handling and

disposal.
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Property Value

Molecular Formula C19H36N2O5 • 1/2H2SO4

Molecular Weight 421.5 g/mol [8]

Appearance White to off-white solid[1]

Solubility
Soluble in DMSO; Slightly soluble in Chloroform

and Methanol[8][9]

Storage Store at -20°C[8]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Lipoxamycin hemisulfate.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure you are

wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn and properly fastened.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA-approved

respirator.

2. Handling and Preparation for Disposal:

All handling of Lipoxamycin hemisulfate should be conducted within a certified chemical

fume hood to avoid inhalation of any dust or aerosols.

Avoid generating dust. If working with a powder, careful handling is crucial.

For disposal, the compound should be in a clearly labeled, sealed, and non-reactive

container.

3. Disposal Procedure:
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Do not dispose of Lipoxamycin hemisulfate down the drain or in regular trash.

The primary method of disposal is through a licensed and approved hazardous waste

disposal facility.

Follow all local, regional, and national regulations for chemical waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for pickup of the chemical waste.

4. Spill and Decontamination:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For a solid spill, carefully sweep up the material and place it in a sealed container for

disposal. Avoid creating dust.

For a solution spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Decontaminate the spill area with an appropriate solvent, followed by soap and water. All

cleaning materials should also be disposed of as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lipoxamycin hemisulfate.
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Start: Lipoxamycin Hemisulfate for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Assess Form of Waste
(Solid, Liquid, Contaminated Material)

Securely Contain and Label Waste

Contact Environmental Health & Safety (EHS) for Guidance

Arrange for Professional Disposal via Approved Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Lipoxamycin Hemisulfate Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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